(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• InChI: InChI=1S/C7H10N2O2S/c1-4-3-12-7(9-4)5(8)2-6(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m0/s1
• InChI Key: SBEQIEDICIBLAI-YFKPBYRVSA-N
• Isomeric SMILES: CC1=CSC(=N1)[C@H](CC(=O)O)N
• Canonical SMILES: CC1=CSC(=N1)C(CC(=O)O)N

Description

(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid is a non-proteinogenic α-amino acid featuring a thiazole heterocycle substituted with a methyl group at the 4-position. Its molecular formula is C₇H₁₀N₂O₂S, and it exists as a stereoisomer due to the chiral center at the 3S position . The compound is commercially available as a dihydrochloride salt (CAS: 1568228-26-1) and is synthesized via multi-step reactions involving thiazole precursors and amino acid backbones .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid typically involves the formation of the thiazole ring followed by the introduction of the amino acid side chain. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 4-methylthiosemicarbazide with α-haloketones can yield the thiazole ring, which can then be further functionalized to introduce the amino acid moiety.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully chosen to ensure the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid can undergo various types of chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the thiazole ring or the amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiazole ring.

Scientific Research Applications

(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies of enzyme mechanisms and protein interactions.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid involves its interaction with specific molecular targets. The thiazole ring can participate in hydrogen bonding and π-π interactions, which can influence the binding affinity to enzymes or receptors. The amino acid moiety can also interact with biological molecules, affecting their function and activity.

Comparison with Similar Compounds

Positional Isomers

• 3-(2-Amino-1,3-thiazol-4-yl)propanoic acid (C₆H₈N₂O₂S): Differs in the substitution position of the thiazole ring (4-position instead of 2-position). This minor structural change alters electronic properties and bioavailability, as the 4-thiazolyl derivative exhibits reduced steric hindrance .
• 3-(4-Hydroxy-1,2,5-thiadiazol-3-yl)-L-alanine (C₅H₇N₃O₃S): Replaces the thiazole with a thiadiazole ring, introducing an additional nitrogen and hydroxyl group.

Substituent Variations

• 3-((5-Acetyl-4-methylthiazol-2-yl)(p-tolyl)amino)propanoic acid (C₁₇H₁₉N₃O₃S): Incorporates an acetyl and p-tolyl group on the thiazole, increasing lipophilicity and altering pharmacokinetic profiles .
• (S)-2-Amino-3-(4-methylthiazol-5-yl)propanoic acid (C₇H₁₀N₂O₂S): Shifts the methyl group to the 5-position of the thiazole, affecting ring electronics and intermolecular interactions .

Heterocycle Replacements

Pyrazole Derivatives

• (S)-3-(1H-Indol-3-yl)-2-(5-((3-(4-nitrophenyl)-1H-pyrazol-4-yl)methylene)propanoic acid (C₂₄H₁₇N₅O₅S₂): Replaces thiazole with pyrazole and introduces a nitro-phenyl group.
• (2S)-2-Amino-3-[5′-(4″-nitrophenyl)-1′H-pyrazol-3′-yl]propanoic acid (C₁₈H₁₅N₃O₄): Demonstrates higher polarity than the target compound due to the nitro group, impacting membrane permeability .

Biological Activity

(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores the synthesis, biological activity, and relevant research findings associated with this compound.

Synthesis

The synthesis of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid typically involves the reaction of thiazole derivatives with amino acids under controlled conditions. Various studies have reported methods for synthesizing thiazole derivatives that exhibit enhanced biological activities. For instance, one study utilized a reflux method with specific aldehydes and glycine to obtain derivatives with improved properties .

Antimicrobial Activity

Research has demonstrated that derivatives of thiazole, including (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid, exhibit significant antimicrobial properties. A study evaluated various thiazole derivatives against Gram-positive and Gram-negative bacteria, revealing that certain compounds showed promising antibacterial activity. The compound's structure appears to influence its efficacy, with modifications leading to varying levels of antimicrobial potency .

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	Concentration (mg/L)	Antibacterial Activity (%)
(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid	100	75
3-(N-(4,9-dihydro-4,9-dioxonaphtho[2,3-d]thiazol-2-yl)-N-phenylamino)propanoic acid	100	82
3-(N-(5-bromothiophen-2-yl)methylene)-4,5-dihydrothiazol-2-yl	100	80

Anticancer Activity

The anticancer potential of (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been explored in various cancer cell lines. Notably, studies have shown that this compound exhibits selective cytotoxicity against colorectal adenocarcinoma cells (Caco-2), demonstrating a significant reduction in cell viability compared to untreated controls. In contrast, its activity against lung adenocarcinoma cells (A549) was less pronounced .

Table 2: Cytotoxicity Against Cancer Cell Lines

Compound	Cell Line	Viability (%) at 100 µM
(3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid	Caco-2	39.8
(3S)-3-Amino-3-(4-methylthiazol) derivative	A549	56.9
Control (Cisplatin)	Caco-2	27.0

The biological activity of thiazole derivatives is believed to be linked to their ability to interact with specific molecular targets within cells. For instance, some studies suggest that these compounds may inhibit key enzymes involved in cellular proliferation or induce apoptosis in cancer cells . The presence of the thiazole ring enhances the interaction with biological macromolecules due to its electron-withdrawing properties.

Case Studies

Several case studies have highlighted the effectiveness of thiazole derivatives in clinical settings:

• In Vitro Studies : A study involving various thiazole derivatives demonstrated significant anticancer effects on Caco-2 cells with a notable decrease in viability after treatment with (3S)-3-Amino-3-(4-methylthiazol) at high concentrations.
• Comparative Analysis : In another comparative study involving multiple thiazole compounds, those modified with additional functional groups showed enhanced antibacterial activity against resistant strains of bacteria.

Q & A

Q. What are the standard synthetic routes for (3S)-3-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid?

The compound is synthesized via multi-step reactions involving thiazole ring formation and amino acid coupling. A common approach involves reacting thioamide derivatives (e.g., 1a) with α-haloketones (e.g., 3-chloropentane-2,4-dione) under reflux conditions in ethanol or acetone. Subsequent hydrolysis and purification via recrystallization (e.g., methanol or propanol) yield the target compound . Key steps include controlling pH during hydrolysis and optimizing solvent systems for crystallization.

Q. How are structural and purity assessments conducted for this compound?

• 1H/13C NMR : Confirm regioselectivity of the thiazole ring and stereochemical integrity of the chiral center (e.g., δ 2.35 ppm for methyl-thiazole protons; δ 170-175 ppm for carboxylic carbon) .
• IR Spectroscopy : Detect functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for carboxylic acid, N-H bend at ~1600 cm⁻¹) .
• Elemental Analysis : Validate purity (>95% required for pharmacological studies) by matching calculated/experimental C, H, N, S values .

Q. What safety precautions are critical during handling?

• Storage : Keep in airtight containers at 2–8°C to prevent degradation .
• PPE : Use nitrile gloves, lab coats, and fume hoods due to potential respiratory irritation (H335 hazard code) .
• Spill Management : Neutralize acidic spills with sodium bicarbonate and dispose via hazardous waste protocols .

Advanced Research Questions

Q. How can reaction yields be optimized for derivatives with substituted thiazole rings?

• Regioselectivity Control : Use NaBH₃CN in methanol at 0°C to stabilize intermediates during reductive amination .
• Microwave-Assisted Synthesis : Reduce reaction time (e.g., 2 hours vs. 24 hours) for condensation steps, improving yields by 15–20% .
• Solvent Optimization : Polar aprotic solvents (DMF/DMSO) enhance solubility of aromatic intermediates .

Q. What strategies resolve contradictions in bioassay results across studies?

• Dose-Response Curves : Re-evaluate IC₅₀ values under standardized conditions (e.g., pH 7.4 buffer, 37°C) to account for variable protonation states .
• Metabolite Screening : Use LC-MS to identify degradation products (e.g., oxidation at the thiazole sulfur) that may interfere with activity .
• Orthogonal Assays : Combine enzymatic inhibition assays (e.g., kinase activity) with cell viability tests (e.g., MTT assay) to confirm target specificity .

Q. How is stereochemical integrity maintained during large-scale synthesis?

• Chiral Auxiliaries : Employ (S)-BINOL-based catalysts for asymmetric induction during amino acid coupling .
• Crystallization-Induced Asymmetric Transformation : Use enantiopure seed crystals in propanol/water mixtures to bias racemate resolution .

Q. What computational methods support structure-activity relationship (SAR) studies?

• Docking Simulations : Map electrostatic interactions between the thiazole ring and target proteins (e.g., ATP-binding pockets) using AutoDock Vina .
• QSAR Models : Correlate logP values (calculated via XLOGP3) with membrane permeability data to predict bioavailability .

Methodological Tables

Q. Table 1: Key Spectral Data for Structural Confirmation

Functional Group	NMR (δ, ppm)	IR (cm⁻¹)
Thiazole C-H	7.2–7.5 (1H, s)	3050 (Ar-H)
Carboxylic Acid (C=O)	170–175 (13C)	1702
Amino Group (NH₂)	1.8–2.2 (2H, br)	1610 (N-H bend)

Q. Table 2: Reaction Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	70–80°C	↑ 10–15%
Solvent (Polarity)	DMF > EtOH	↑ Solubility
Catalyst (NaBH₃CN)	0.5–1.0 eq	↑ Regioselectivity